6-Amino-3-methyl-2-(methylthio)pyrimidin-4(3H)-one
Overview
Description
“6-Amino-3-methyl-2-(methylthio)pyrimidin-4(3H)-one” is a chemical compound with the molecular formula C6H9N3OS . It is also known by other names such as “6-Amino-2-Methylthio-3-Methyluracil” and "6-Amino-3-Methyl-2-Methylsulfanyl-3H-Pyrimidin-4-One" .
Molecular Structure Analysis
The molecular weight of “6-Amino-3-methyl-2-(methylthio)pyrimidin-4(3H)-one” is 171.22 g/mol . The InChI code for this compound is "1S/C6H9N3OS/c1-9-5(10)3-4(7)8-6(9)11-2/h3H,7H2,1-2H3" .
Physical And Chemical Properties Analysis
The physical form of “6-Amino-3-methyl-2-(methylthio)pyrimidin-4(3H)-one” is solid . It should be stored in a dark place, under an inert atmosphere, at room temperature .
Scientific Research Applications
Proteomics Research
6-Amino-2-methylthio-3-methyluracil: is utilized in proteomics, which is the large-scale study of proteins, particularly their structures and functions. This compound, due to its unique properties, can be used as a building block in the synthesis of more complex molecules that interact with proteins for identification and characterization purposes .
. It’s important to note that these applications are theoretical and would require extensive research and validation.Safety and Hazards
properties
IUPAC Name |
6-amino-3-methyl-2-methylsulfanylpyrimidin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3OS/c1-9-5(10)3-4(7)8-6(9)11-2/h3H,7H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LYWPZKCXMFJSGI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C=C(N=C1SC)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50288856 |
Source
|
| Record name | 6-Amino-3-methyl-2-(methylsulfanyl)pyrimidin-4(3H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50288856 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Amino-3-methyl-2-(methylthio)pyrimidin-4(3H)-one | |
CAS RN |
54030-56-7 |
Source
|
| Record name | 54030-56-7 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=57899 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 6-Amino-3-methyl-2-(methylsulfanyl)pyrimidin-4(3H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50288856 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the main applications of 6-Amino-3-methyl-2-(methylthio)pyrimidin-4(3H)-one in chemical synthesis?
A1: 6-Amino-3-methyl-2-(methylthio)pyrimidin-4(3H)-one serves as a versatile building block for synthesizing various heterocyclic compounds with potential biological activities.
- Pyrido[2,3-d]pyrimidines and their nucleosides: It reacts with ethyl ethoxymethyleneoxaloacetate or methyl (Z)-2-acetylamino-3-dimethylaminopropenoates, leading to intermediates that can be further cyclized to form pyrido[2,3-d]pyrimidines. These compounds can then be converted into novel pyrido[2,3-d]pyrimidine nucleosides via ribosylation. []
- Pyrimido[4,5-b]quinolin-4-ones: This compound reacts with α,β-unsaturated ketones in the presence of a catalyst like BF3.OEt2 to yield 5,6,7,8,9,10-hexahydro-2-methylthiopyrimido[4,5-b]quinolines. These can be further oxidized to their corresponding pyrimido[4,5-b]quinolin-4-ones using p-chloranil. Some of these synthesized compounds have shown promising antitumor activity. []
- Pyrimido[4,5-d]pyrimidine-2,5-diones: A one-pot, three-component reaction involving 6-Amino-3-methyl-2-(methylthio)pyrimidin-4(3H)-one, aldehydes, and urea under microwave irradiation efficiently produces pyrimido[4,5-d]pyrimidine-2,5-dione derivatives. []
Q2: What structural features make 6-Amino-3-methyl-2-(methylthio)pyrimidin-4(3H)-one a valuable precursor in organic synthesis?
A2: The presence of multiple reactive sites within its structure makes 6-Amino-3-methyl-2-(methylthio)pyrimidin-4(3H)-one a versatile building block.
- 6-Amino group: This group enables reactions with various electrophiles, such as α,β-unsaturated carbonyl compounds, facilitating the construction of fused heterocyclic systems like pyrido[2,3-d]pyrimidines and pyrimido[4,5-b]quinolin-4-ones. [, ]
- Ring nitrogen atoms: These nitrogens can act as nucleophiles, participating in reactions with aldehydes in the presence of urea, leading to the formation of pyrimido[4,5-d]pyrimidine-2,5-diones. []
- Methylthio group: This group can be further functionalized or oxidized, expanding the synthetic possibilities and enabling access to a wider range of derivatives. []
Q3: Have any derivatives of 6-Amino-3-methyl-2-(methylthio)pyrimidin-4(3H)-one shown promising biological activities?
A3: Yes, some derivatives synthesized from 6-Amino-3-methyl-2-(methylthio)pyrimidin-4(3H)-one, specifically certain pyrimido[4,5-b]quinolin-4-ones, have exhibited noteworthy antitumor activity against a panel of cancer cell lines. [] Further research is necessary to fully explore the therapeutic potential of these derivatives and elucidate their mechanisms of action.
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